Cas no 2228301-31-1 (2-methoxy-4-(piperidin-3-yloxy)phenol)

• Product Name: 2-methoxy-4-(piperidin-3-yloxy)phenol
• CAS No: 2228301-31-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5997724
• PubChem ID: 165697113
• Update Time: 2025-05-20

2-methoxy-4-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(piperidin-3-yloxy)phenol
• EN300-1836317
• 2228301-31-1

• Inchi： 1S/C12H17NO3/c1-15-12-7-9(4-5-11(12)14)16-10-3-2-6-13-8-10/h4-5,7,10,13-14H,2-3,6,8H2,1H3
• InChI Key： GMLLGHADMILFBF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)O)C1CNCCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-methoxy-4-(piperidin-3-yloxy)phenol

Comprehensive Overview of 2-methoxy-4-(piperidin-3-yloxy)phenol (CAS No. 2228301-31-1): Properties, Applications, and Research Insights

2-methoxy-4-(piperidin-3-yloxy)phenol (CAS No. 2228301-31-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This phenol derivative, characterized by a methoxy group and a piperidin-3-yloxy substituent, exhibits versatile chemical properties, making it a subject of interest in drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold for designing novel enzyme inhibitors or receptor modulators.

In recent years, the demand for piperidine-containing compounds like 2-methoxy-4-(piperidin-3-yloxy)phenol has surged, driven by their prominence in central nervous system (CNS) drug development. The compound’s hydrogen-bonding capacity and lipophilic balance align with current trends in optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Discussions on platforms such as PubMed and ScienceDirect frequently highlight its relevance to targeted drug delivery systems and small-molecule therapeutics.

The synthesis of CAS No. 2228301-31-1 typically involves multi-step organic reactions, including O-alkylation and selective protection-deprotection strategies. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for researchers sourcing high-quality reference standards. Notably, the compound’s stability under physiological pH has been explored in pre-clinical studies, addressing common queries about its pharmacokinetic profile.

From an industrial perspective, 2-methoxy-4-(piperidin-3-yloxy)phenol is often cataloged by specialty chemical suppliers as a building block for heterocyclic chemistry. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for constructing complex molecular architectures. Environmental considerations are also emerging, with studies investigating its biodegradability—a trending focus in green chemistry initiatives.

Ongoing research explores the compound’s potential in oxidative stress modulation, tying into popular health trends around antioxidant therapies. While not yet FDA-approved, its structural analogs have been patented for applications ranging from anti-inflammatory agents to cognitive enhancers. This aligns with frequent search engine queries about "next-generation neuroprotective compounds" and "piperidine derivatives in medicine."

In summary, 2-methoxy-4-(piperidin-3-yloxy)phenol (CAS No. 2228301-31-1) represents a compelling case study in modern medicinal chemistry. Its dual functionality—combining a phenolic antioxidant moiety with a piperidine pharmacophore—positions it at the intersection of multiple research frontiers, from drug design to materials innovation. As synthetic methodologies advance, this compound is poised to play an expanded role in addressing unmet biomedical needs.